Cas no 22737-36-6 (O-(Trimethylsilyl)hydroxylamine)

O-(Trimethylsilyl)hydroxylamine is a versatile silyl-protected hydroxylamine derivative widely used in organic synthesis. Its key advantage lies in its ability to serve as a protected form of hydroxylamine, enabling controlled reactivity in nucleophilic and electrophilic transformations. The trimethylsilyl (TMS) group enhances stability and solubility in nonpolar solvents, facilitating handling and storage. This reagent is particularly valuable in the synthesis of heterocycles, oximes, and other nitrogen-containing compounds, offering selective reactivity under mild conditions. Its compatibility with a range of functional groups makes it a useful intermediate in pharmaceuticals, agrochemicals, and materials science applications. Proper handling under inert conditions is recommended due to its moisture sensitivity.
O-(Trimethylsilyl)hydroxylamine structure
22737-36-6 structure
Product Name:O-(Trimethylsilyl)hydroxylamine
CAS No:22737-36-6
MF:C3H11NOSi
MW:105.211041688919
MDL:MFCD00010872
CID:52134
PubChem ID:24867596
Update Time:2025-05-25

O-(Trimethylsilyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-(Trimethylsilyl)hydroxylamine
    • Aminoxytrimethylsilane
    • O-trimethylsilylhydroxylamine
    • 0-Trimethylsilylhydroxylamine
    • trimethylsiloxyamine
    • trimethylsilyloxy amine
    • Hydroxylamine, O-(trimethylsilyl)-
    • O-TMS-hydroxylamine
    • TMSONH2
    • (Aminooxy)trimethylsilane
    • C3H11NOSi
    • O-(Trmethylslyl)hydroxylamne
    • O-trimethylsilyl hydroxylamine
    • O-trimethylsilyl-hydroxylamine
    • O-(Trimethylsilylhydroxyl)amine
    • O-(trimethylsilyl)hydroxyl-amine
    • AEKHNNJSMVVESS-UHFFFAOYSA-N
    • 1405
    • DTXSID40370436
    • AS-40680
    • AKOS004115263
    • J-014832
    • J-523808
    • MFCD00010872
    • A816331
    • O-(Trimethylsilyl)hydroxylamine, technical grade, 90%
    • SCHEMBL5769
    • FT-0638247
    • 22737-36-6
    • T1669
    • AKOS MSC-0140
    • O-(TRIMETHYLSILYL)HYDROXYLAMINE, TECH., 90%
    • O-(TRIMETHYLSILYL)HYDROXYLAMINE,PRACT
    • O-(Trimethylsilyl)hydroxylamine,97%
    • 97% Min.
    • DTXCID70321471
    • DB-009789
    • MDL: MFCD00010872
    • Inchi: 1S/C3H11NOSi/c1-6(2,3)5-4/h4H2,1-3H3
    • InChI Key: AEKHNNJSMVVESS-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)ON
    • BRN: 2035893

Computed Properties

  • Exact Mass: 105.06100
  • Monoisotopic Mass: 105.060990509g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 40.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 35.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.86 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 105°C(lit.)
  • Flash Point: Degrees Fahrenheit:53.6°F
    Degrees Celsius:12°C
  • Refractive Index: n20/D 1.405(lit.)
  • PSA: 35.25000
  • LogP: 1.41190
  • Solubility: Not determined
  • pka: 3.28±0.70(Predicted)

O-(Trimethylsilyl)hydroxylamine Security Information

  • Symbol: GHS02 GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H225,H314
  • Warning Statement: P210,P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 2733 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 11-34
  • Safety Instruction: S16-S26-S36/37/39-S45
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: F C
  • Packing Group:II
  • Hazard Level:3.1
  • HazardClass:3.1
  • PackingGroup:II
  • TSCA:No
  • Storage Condition:0-10°C
  • Risk Phrases:R11; R34
  • Packing Group:II
  • Safety Term:3.1

O-(Trimethylsilyl)hydroxylamine Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

O-(Trimethylsilyl)hydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O077610-5g
O-(Trimethylsilyl)hydroxylamine
22737-36-6
5g
$ 930.00 2022-06-03
TRC
O077610-10g
O-(Trimethylsilyl)hydroxylamine
22737-36-6
10g
$ 1545.00 2022-06-03
TRC
O077610-25g
O-(Trimethylsilyl)hydroxylamine
22737-36-6
25g
$ 3090.00 2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T1669-5g
O-(Trimethylsilyl)hydroxylamine
22737-36-6 95.0%(GC)
5g
¥1420.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T1669-25g
O-(Trimethylsilyl)hydroxylamine
22737-36-6 95.0%(GC)
25g
¥4610.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
MY227-1g
O-(Trimethylsilyl)hydroxylamine
22737-36-6 95.0%(GC)
1g
¥588.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
MY227-200mg
O-(Trimethylsilyl)hydroxylamine
22737-36-6 95.0%(GC)
200mg
¥198.0 2022-06-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O65720-25g
O-(Trimethylsilyl)hydroxylamine
22737-36-6
25g
¥4838.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O65720-1g
O-(Trimethylsilyl)hydroxylamine
22737-36-6
1g
¥378.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O65720-5g
O-(Trimethylsilyl)hydroxylamine
22737-36-6
5g
¥1348.0 2021-09-08

O-(Trimethylsilyl)hydroxylamine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:22737-36-6)O-(三甲基硅)羟胺
Order Number:LE1614752
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:29
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:22737-36-6)O-(Trimethylsilyl)hydroxylamine
Order Number:1614752
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on O-(Trimethylsilyl)hydroxylamine

Comprehensive Overview of O-(Trimethylsilyl)hydroxylamine (CAS No. 22737-36-6): Properties, Applications, and Innovations

O-(Trimethylsilyl)hydroxylamine (CAS No. 22737-36-6) is a specialized organosilicon compound widely recognized for its unique chemical properties and versatile applications in organic synthesis and material science. This compound, often abbreviated as TMS-hydroxylamine, serves as a critical reagent in the protection of hydroxylamine derivatives and the synthesis of nitrogen-containing molecules. Its molecular structure, featuring a trimethylsilyl (TMS) group bonded to a hydroxylamine moiety, enables selective reactivity under mild conditions, making it a preferred choice for researchers and industrial chemists.

In recent years, the demand for O-(Trimethylsilyl)hydroxylamine has surged due to its role in pharmaceutical intermediates and agrochemical formulations. With the growing emphasis on green chemistry, this compound has gained attention for its ability to reduce waste and improve reaction efficiency. Researchers are also exploring its potential in polymer science, where it acts as a crosslinking agent or modifier for silicon-based materials. The compound’s stability and compatibility with various solvents further enhance its utility in high-value applications.

One of the most frequently asked questions about CAS No. 22737-36-6 revolves around its handling and storage. While the compound is not classified as hazardous under standard conditions, proper precautions—such as storage in anhydrous environments and avoidance of strong oxidizers—are recommended to maintain its integrity. Analytical techniques like NMR spectroscopy and GC-MS are commonly employed to verify its purity, which is crucial for sensitive synthetic protocols. Suppliers often highlight its ≥98% purity grade, ensuring consistency for laboratory and industrial use.

The synthesis of O-(Trimethylsilyl)hydroxylamine typically involves the reaction of hydroxylamine with chlorotrimethylsilane in the presence of a base. This process, though straightforward, requires precise control of stoichiometry and reaction conditions to avoid byproducts. Innovations in catalytic methods have further optimized its production, aligning with sustainability goals. For instance, recent studies suggest that heterogeneous catalysts can reduce energy consumption and improve yields, addressing cost and environmental concerns.

From an SEO perspective, keywords such as "TMS-hydroxylamine synthesis", "CAS 22737-36-6 applications", and "buy O-(Trimethylsilyl)hydroxylamine" are highly searched, reflecting user interest in procurement and technical details. Additionally, the compound’s relevance to trending topics like bioconjugation and click chemistry has expanded its visibility in scientific communities. As the demand for tailored silicon-based reagents grows, O-(Trimethylsilyl)hydroxylamine continues to be a focal point for innovation, bridging gaps between academia and industry.

In conclusion, O-(Trimethylsilyl)hydroxylamine (CAS No. 22737-36-6) exemplifies the intersection of functionality and adaptability in modern chemistry. Its applications span drug discovery, materials engineering, and sustainable synthesis, making it indispensable for cutting-edge research. By staying abreast of advancements in production techniques and expanding its utility in emerging fields, this compound is poised to remain a cornerstone of chemical innovation.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:22737-36-6)O-(三甲基硅)羟胺
LE1614752
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:22737-36-6)O-(Trimethylsilyl)hydroxylamine
1614752
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Email